Cas no 16000-40-1 (2,7-Dimethoxy-1-naphthonitrile)

• Product Name: 2,7-Dimethoxy-1-naphthonitrile
• CAS No: 16000-40-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6185697
• PubChem ID: 24976489
• Update Time: 2025-06-13

2,7-Dimethoxy-1-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS025131632
• 2,7-dimethoxy-1-naphthonitrile
• 2,7-dimethoxy-naphthalene-1-carbonitrile
• 2,7-dimethoxynaphthalene-1-carbonitrile
• 16000-40-1
• 2,7-Dimethoxy-1-naphthonitrile

• Inchi： 1S/C13H11NO2/c1-15-10-5-3-9-4-6-13(16-2)12(8-14)11(9)7-10/h3-7H,1-2H3
• InChI Key： FSVASCVVFHHKAU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC(=CC2=C1C#N)OC

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,7-Dimethoxy-1-naphthonitrile

Introduction to 2,7-Dimethoxy-1-naphthonitrile (CAS No. 16000-40-1)

2,7-Dimethoxy-1-naphthonitrile, with the CAS number 16000-40-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthalene ring substituted with two methoxy groups and a cyano group. The combination of these functional groups endows 2,7-Dimethoxy-1-naphthonitrile with a range of interesting properties and potential applications.

The chemical formula of 2,7-Dimethoxy-1-naphthonitrile is C₁₂H₉N₃O₂, and its molecular weight is approximately 223.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of methoxy groups on the naphthalene ring and the introduction of the cyano group. These synthetic pathways are well-documented in the literature and have been optimized for high yield and purity.

In recent years, 2,7-Dimethoxy-1-naphthonitrile has been the subject of numerous studies due to its potential as a building block for more complex molecules. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). Research in this area has shown that 2,7-Dimethoxy-1-naphthonitrile-based materials exhibit excellent charge transport properties and stability under various conditions.

Beyond its applications in materials science, 2,7-Dimethoxy-1-naphthonitrile has also shown promise in pharmaceutical research. Studies have explored its potential as a lead compound for drug discovery, particularly in the development of new therapeutic agents for various diseases. For instance, preliminary investigations have indicated that derivatives of 2,7-Dimethoxy-1-naphthonitrile may possess anti-inflammatory and anti-cancer properties. These findings have sparked interest among researchers to further investigate the biological activities of this compound and its derivatives.

The physical properties of 2,7-Dimethoxy-1-naphthonitrile, such as its solubility in various solvents and its thermal stability, are crucial for its practical applications. The compound is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-based processes. Additionally, its thermal stability allows it to withstand high temperatures without significant degradation, which is beneficial for manufacturing processes.

In terms of safety and handling, 2,7-Dimethoxy-1-naphthonitrile should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used when handling it to minimize any potential risks.

The environmental impact of 2,7-Dimethoxy-1-naphthonitrile is another important consideration. Research has shown that this compound does not pose significant environmental hazards when used responsibly. However, it is always advisable to follow best practices for waste disposal and environmental management to ensure minimal ecological impact.

In conclusion, 2,7-Dimethoxy-1-naphthonitrile (CAS No. 16000-40-1) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound, it is likely that new applications and uses will emerge, contributing to advancements in various scientific fields.